4-({2-[(4-ethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzonitrile

• IUPAC Name: 4-[(Z)-[2-(4-ethylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]benzonitrile
• InChI: InChI=1S/C19H15N3OS/c1-2-13-7-9-16(10-8-13)21-19-22-18(23)17(24-19)11-14-3-5-15(12-20)6-4-14/h3-11H,2H2,1H3,(H,21,22,23)/b17-11-
• InChI Key: JWPRTRYEUAYXJP-BOPFTXTBSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N=C2NC(=O)C(=CC3=CC=C(C=C3)C#N)S2
• Isomeric SMILES: CCC1=CC=C(C=C1)N=C2NC(=O)/C(=C/C3=CC=C(C=C3)C#N)/S2
• Molecular Formula: C19H15N3OS
• Molecular Weight: 333.4 g/mol

Description

4-({2-[(4-ethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EGT1442, and it is a thiazolidine-based molecule that exhibits strong antioxidant properties.

Mechanism of Action

The mechanism of action of 4-({2-[(4-ethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzonitrile involves the scavenging of free radicals and reactive oxygen species (ROS). It also inhibits lipid peroxidation and prevents the damage caused by oxidative stress. The compound activates the Nrf2/ARE pathway, which is responsible for the transcription of antioxidant genes, and reduces the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-({2-[(4-ethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzonitrile have been extensively studied. It has been shown to reduce oxidative stress and inflammation in various cell types, including neurons, astrocytes, and cancer cells. The compound also exhibits neuroprotective effects and prevents the death of neurons in the brain. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 4-({2-[(4-ethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzonitrile in lab experiments include its strong antioxidant properties, its ability to activate the Nrf2/ARE pathway, and its potential applications in various fields. The limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 4-({2-[(4-ethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzonitrile. These include the development of more efficient synthesis methods, the investigation of its potential applications in the treatment of other diseases, such as diabetes and cardiovascular disease, and the development of derivatives with improved solubility and bioavailability. The compound's potential as a drug candidate also needs to be explored further through preclinical and clinical studies.

Scientific Research Applications

4-({2-[(4-ethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzonitrile has been extensively studied for its potential applications in various fields. It has been shown to exhibit strong antioxidant properties, which make it a potential candidate for the treatment of oxidative stress-related diseases such as Alzheimer's disease, Parkinson's disease, and cancer.